Cas no 670267-95-5 (N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 670267-95-5
• MF: C₁₄H₉ClN₂O₆S₂
• MW: 400.814059972763
• CID: 6028294
• PubChem ID: 7167282
• Update Time: 2025-10-31

N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide
• AKOS001691607
• F1565-0287
• N-(7-chloro-2-oxobenzo[d][1,3]oxathiol-5-yl)-2-methyl-5-nitrobenzenesulfonamide
• 670267-95-5
• N-(7-chloro-2-oxo-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzenesulfonamide

• Inchi： 1S/C14H9ClN2O6S2/c1-7-2-3-9(17(19)20)6-12(7)25(21,22)16-8-4-10(15)13-11(5-8)24-14(18)23-13/h2-6,16H,1H3
• InChI Key： CTNZOZMDXMIUPL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)NS(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)=O)SC(=O)O2

Computed Properties

• Exact Mass: 399.9590561g/mol
• Monoisotopic Mass: 399.9590561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 152Ų

Additional information on N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 670267-95-5)

N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide, identified by its CAS No. 670267-95-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the benzoxathiol and nitrobenzene moieties, contribute to its potential applications in drug discovery and material science.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl) scaffold, which exhibits promising pharmacological properties. The presence of the nitro group and methyl substituent in the benzene sulfonamide portion further enhances the compound's reactivity and potential bioactivity. These structural attributes make it a valuable candidate for investigating novel therapeutic agents.

The synthesis of CAS No. 670267-95-5 involves multi-step organic reactions, with careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ green chemistry principles, aligning with the current global emphasis on sustainable practices. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize this compound, ensuring its quality and consistency for research purposes.

From a pharmacological perspective, the benzoxathiol-sulfonamide hybrid structure of this compound suggests potential interactions with various biological targets. Preliminary studies indicate possible applications in addressing oxidative stress-related conditions, a topic of immense interest in contemporary biomedical research. The compound's ability to modulate specific enzymatic pathways could make it relevant in the development of next-generation therapeutics for chronic diseases.

In material science, the nitrobenzene sulfonamide component of this molecule offers interesting possibilities for designing functional materials. Its electron-withdrawing characteristics and molecular geometry could contribute to the development of advanced organic semiconductors or photocatalytic systems. These applications align with current technological trends focusing on renewable energy solutions and smart materials.

Quality control and stability studies of N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide are crucial for its potential commercialization. Researchers emphasize the importance of understanding its degradation pathways and developing appropriate formulation strategies to enhance its shelf life. These considerations are particularly relevant given the increasing demand for stable pharmaceutical intermediates in the global market.

The environmental fate of CAS No. 670267-95-5 has also become a subject of investigation, reflecting the growing emphasis on eco-friendly chemicals. Studies focusing on its biodegradability and ecotoxicological profile are essential for ensuring its safe use in various applications. This aligns with the pharmaceutical industry's commitment to green chemistry initiatives and responsible innovation.

From a commercial standpoint, the market for specialty chemicals like 670267-95-5 continues to expand, driven by increasing R&D investments in precision medicine and targeted therapies. The compound's unique structural features position it as a potential building block for high-value pharmaceutical ingredients, making it an attractive candidate for custom synthesis services.

Future research directions for this compound may explore its potential in combinatorial chemistry and structure-activity relationship studies. The integration of computational chemistry tools could further accelerate the discovery of novel derivatives with enhanced properties. Such approaches are becoming increasingly important in the era of AI-driven drug discovery and digital chemistry platforms.

In conclusion, N-(7-chloro-2-oxo-2H-1,3-benzoxathiol-5-yl)-2-methyl-5-nitrobenzene-1-sulfonamide represents an intriguing chemical entity with multifaceted potential. Its combination of benzoxathiol and sulfonamide pharmacophores, coupled with strategic nitro and methyl substitutions, offers numerous possibilities for scientific exploration. As research continues to uncover its full potential, this compound may emerge as a significant player in the development of innovative solutions for health and technology challenges.